Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
-
- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
-
- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
-
Hui-Sung Moon,Kiho Kwon,Seung-Il Kim,Hyunju Han,Joohyuk Sohn,Soohyeon Lee,Hyo-Il Jung Lab Chip, 2011,11, 1118-1125
-
Chenhui Zhu,Xiaohong Cheng,Carsten Tschierske,Joseph E. Maclennan,Noel A. Clark Soft Matter, 2011,7, 9978-9982
-
Jianxiao Wang,Qiaoshi An,Miao Zhang,Xiaoling Ma,Zhenghao Hu,Jian Zhang,Fujun Zhang J. Mater. Chem. A, 2018,6, 11751-11758
-
Christoph Vannahme,Florian Maier-Flaig,Uli Lemmer,Anders Kristensen Lab Chip, 2013,13, 2675-2678
-
Weiwei Liu,Meng Xu,Pan Shi,Menghua Zhu J. Mater. Chem. C, 2023,11, 8431-8437
-
Emma E. Wyatt,Warren R. J. D. Galloway,Gemma L. Thomas,Martin Welch,Olivier Loiseleur,Alleyn T. Plowright,David R. Spring Chem. Commun., 2008, 4962-4964
-
Bi-Yi Xu,Zhe-Qin Yang,Jing-Juan Xu,Xing-Hua Xia,Hong-Yuan Chen Chem. Commun., 2012,48, 11635-11637
-
10. Front cover
63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester) Related Products
- 3425-89-6(4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride)
- 2566-39-4(N-L-γ-GLUTAMYL-L-LEUCINE)
- 381-73-7(2,2-difluoroacetic acid)
- 480-18-2(Taxifolin)
- 115-39-9(Bromophenol blue)
- 402-45-9(alpha,alpha,alpha-Trifluoro-p-cresol)
- 93-65-2(Mecoprop)
- 2973-17-3(N-Allylmaleimide)
- 83-07-8(Ampyrone)
- 67-16-3(Thiamine disulfide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en
